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Compound of Interest

Compound Name: Nickel-59

Cat. No.: B076431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Nickel-59 (>°Ni), a long-lived radionuclide of significance in various scientific and industrial
fields. This document details its half-life, decay scheme, and the experimental methodologies
used for its characterization.

Quantitative Decay Data

The decay characteristics of Nickel-59 are summarized in the following tables for ease of

reference and comparison.

Table 1: Half-Life of Nickel-59
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Half-Life (years) Measurement Method Reference

Absolute activity measurement

(Xe-filled X-ray counter) and Nishiizumi, K., et al. (1981)[1]
76,000 = 5,000 ) o

isotope dilution mass [2]

spectrometry

Cosmogenic radionuclide
80,000 _ USGS[3]
studies

Relative measurement using
108,000 + 13,000 the thermal neutron capture Wallner, A., et al.[4]
cross-section of >*Fe

75,000 General reference Health Physics Society[5]

Table 2: Decay Scheme and Emissions of Nickel-59

Parameter Value

Parent Nuclide 5ONi

Daughter Nuclide 59Co

Decay Mode Electron Capture (EC)
Q-value (EC) 1072.76 (19) keV[6]
Spin and Parity (°°Ni) 3/27[2]

Spin and Parity (°°Co) 712=

Electron Capture Probability

PK 0.8870 (16)
PL 0.0966 (13)
PM 0.0156 (5)
Positron Emission (*) Branching Ratio 3.7x107> %
Gamma Radiation None (decay is to the ground state of >°Co)
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Table 3: Principal X-ray and Auger Electron Emissions Following Electron Capture

Emission Energy (keV) Intensity (%)
Co Ka X-rays 6.925 30.26

Co KB X-rays 7.649 4.15

Co L X-rays 0.775 0.98

Co K-LL Auger electrons 5.806 - 6.099 54.3

Co K-LX Auger electrons 6.667 - 6.927 -

Co L-MM Auger electrons 0.68 - 0.83 134.5

Decay Scheme of Nickel-59

Nickel-59 undergoes radioactive decay primarily through electron capture to the ground state
of Cobalt-59.[6] A very minor branch of positron emission also exists. The decay is classified as
a second-forbidden non-unique transition.

Decay Scheme of Nickel-59

59Ni
(Z2=28, N=31)
Spin/Parity: 3/2=
Half-life: 7.6 x 10*y

EC (99.99996%)

QEC = 1072.76 keV B* (3.7x10~5%)

59C0
(Z=27, N=32)
Spin/Parity: 7/2-
(Ground State)
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Caption: Decay scheme of Nickel-59 to Cobalt-59.

Experimental Protocols

The determination of the half-life and decay characteristics of Nickel-59 involves a combination
of radiochemical separation and radiation measurement techniques. While the exact historical
protocols may vary, the principles and general workflows are outlined below, based on cited
methodologies.

Production and Purification of Nickel-59

For experimental studies, Nickel-59 can be produced through nuclear reactions, such as the
proton bombardment of Cobalt-59 (°°Co(p,n)>°Ni).[1] Following production, a rigorous chemical
purification is necessary to separate >°Ni from the target material and other activation
byproducts. A common method involves ion-exchange chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Nickel-59]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076431#nickel-59-half-life-and-decay-scheme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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